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Compound of Interest

Compound Name: Complement C3a, (Tyr-70-77)
CAS No.: 125753-03-9
Cat. No.: B163898

Technical Support Center: Complement C3a (Tyr-70-77) Stability & Handling

Product Overview & Chemical Identity

Before addressing stability, we must define the physicochemical profile of your target.
Complement C3a (Tyr-70-77) is a synthetic nonapeptide analog of the C-terminal active site of
the human C3a anaphylatoxin. The N-terminal Tyrosine is typically added to facilitate
radioiodination (

) for receptor binding assays without disrupting the critical C-terminal Arginine required for
biological activity.
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Parameter Technical Specification

Tyr-Ala-Ser-His-Leu-Gly-Leu-Ala-Arg

Sequence (YASHLGLAR)

Residues 9 (Tyr extension + C3a residues 70-77)
Molecular Weight ~987.1 g/mol

Isoelectric Paoint (pl) ~10.5 (Highly Basic due to Arg/His)

- ] Hydrophilic / Basic. Soluble in water; enhanced
Solubility Profile T )
in mild acid.

C-terminal Hydrolysis (Loss of Arg = Loss of

Key Vulnerability Activity)
ctivity

Critical Stability Protocols (The "Golden Rules")

The stability of C3a (Tyr-70-77) is dictated by two main factors: enzymatic degradation (in
biological buffers) and aggregation/adsorption (in pure solvents).

Q: How should I store the lyophilized powder?

A: Store at -20°C or -80°C in a desiccator. The peptide is hygroscopic.

» Protocol: Before opening the vial, allow it to equilibrate to room temperature for at least 1
hour. This prevents atmospheric moisture from condensing on the cold peptide, which
causes hydrolysis and aggregation.

Q: What is the stability of the peptide in solution?

A: Stability depends entirely on the solvent matrix.

 Sterile Water/Buffer (No Serum): Stable for <24 hours at 4°C. For long-term, aliquot and
freeze at -80°C.

o Cell Culture Media/Serum:Extremely Unstable. Half-life is minutes to hours due to serum
carboxypeptidases.
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e DMSO: Stable for 1-3 months at -20°C if sealed to prevent water absorption.

Q: Why did my peptide lose activity in the cell-based
assay?

A: The most common cause is the enzymatic cleavage of the C-terminal Arginine by
Carboxypeptidase N or B present in serum or cell secretions. Once Arg is removed, the peptide
(des-Arg form) becomes biologically inert for C3aR signaling.

Recommendation: If using in serum-containing media, you must add a carboxypeptidase
inhibitor (e.g., MERGETPA or 1,10-Phenanthroline) to the assay buffer.

Reconstitution & Handling Workflow

This workflow ensures maximum recovery and minimizes experimental variability.
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Figure 1: Decision tree for optimal reconstitution and storage of C3a (Tyr-70-77).
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Step-by-Step Protocol:

e Solvent Choice: Reconstitute the peptide in 0.1% Acetic Acid or sterile water to a
concentration of 1 mg/mL. The acidic pH helps maintain the peptide in a monomeric state
and prevents oxidation of the Tyrosine residue.

» Vortexing: Vortex gently. If particulates remain, sonicate briefly (10-15 seconds) in a water
bath.

e Aliquoting: Immediately divide into single-use aliquots (e.g., 10-50 uL) using polypropylene
low-bind tubes.

o Why? C3a fragments are cationic and sticky; they adhere to standard glass and
polystyrene, significantly reducing the effective concentration.

o Storage: Store aliquots at -80°C. Do not refreeze after thawing.

Troubleshooting Guide
Issue 1: Precipitation upon thawing

o Cause: The pH of the stock solution may be near the pl (isoelectric point) of the peptide, or
the concentration is too high.

e Solution: Add a small volume of 10% Acetic Acid or 0.1 M Ammonium Hydroxide (dropwise)
to shift the pH away from the pl. For C3a (Tyr-70-77), acidification is usually safer.

Issue 2: Inconsistent results in Calcium Flux or
Degranulation assays

o Cause: Proteolytic degradation in the assay buffer.

o Diagnostic: Run an HPLC of the supernatant after 30 mins incubation. If the peak shifts, the
C-terminal Arg has been cleaved.

e Solution:

o Use heat-inactivated serum.
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o Add 1 uM MERGETPA (DL-2-Mercaptomethyl-3-guanidinoethylthiopropanoic acid) to the
buffer.

o Ensure the peptide is added immediately before measurement.

Issue 3: Lower than expected signal (Low Potency)

o Cause: Adsorption to tubing or pipette tips.

e Solution: Pre-coat tips/tubes with 0.1% BSA or use siliconized labware. Ensure the stock
concentration was verified by UV absorbance at 280 nm (Extinction coefficient for Tyr

1280 M

cm

).

Mechanistic Insight: The Degradation Pathway[1]

Understanding how the peptide fails allows you to prevent it. The primary failure mode in
biological systems is the conversion to C3a-desArg.

. _ C3a-desArg (Tyr-70-76)
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Figure 2: Enzymatic inactivation pathway of C3a fragments in biological fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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